Cas no 2034591-15-4 (5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one)

• Product Name: 5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one
• CAS No: 2034591-15-4
• MF: C₁₈H₂₀N₆O₃
• MW: 368.389802932739
• CID: 5881167
• PubChem ID: 168003061
• Update Time: 2025-10-21

5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one
• 2034591-15-4
• 5-{4-[5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-yl]piperidine-1-carbonyl}-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H20N6O3/c1-2-24-14(5-8-20-24)17-21-16(22-27-17)12-6-9-23(10-7-12)18(26)13-3-4-15(25)19-11-13/h3-5,8,11-13H,2,6-7,9-10H2,1H3
• InChI Key： LOZQVDZTWNCWQC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=NN2CC)=NC(C2CCN(C(C3C=NC(C=C3)=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 368.15968852g/mol
• Monoisotopic Mass: 368.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Additional information on 5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one

Comprehensive Analysis of 5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one (CAS No. 2034591-15-4)

The compound 5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one (CAS No. 2034591-15-4) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule features a 1,2,4-oxadiazole core linked to a piperidine moiety and a dihydropyridinone group, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibition capabilities, which could pave the way for novel treatments in oncology and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors targeting specific enzymatic pathways has surged, driven by advancements in precision medicine. The 1,2,4-oxadiazole scaffold in this compound is known for its bioisosteric properties, often serving as a replacement for ester or amide functionalities in drug design. This adaptability has led to increased interest in CAS No. 2034591-15-4 as a potential lead compound for modulating protein-protein interactions. Its pyrazole and piperidine components further enhance its binding affinity, making it a versatile tool for medicinal chemists.

From a synthetic chemistry perspective, the preparation of 5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one involves multi-step reactions, including cyclization and carbonyl insertion strategies. The compound's stability under physiological conditions has been a focal point in preclinical studies, with researchers exploring its pharmacokinetic profiles. Given the rising popularity of fragment-based drug design, this molecule's modular structure offers opportunities for optimizing bioavailability and target selectivity.

The therapeutic potential of CAS No. 2034591-15-4 extends to neurodegenerative disorders and metabolic diseases, areas where kinase modulators are increasingly sought after. Its ability to cross the blood-brain barrier, as suggested by preliminary studies, could revolutionize treatments for conditions like Alzheimer's disease. Additionally, the compound's oxadiazole-piperidine hybrid structure aligns with current trends in multi-target drug development, addressing the complexity of polygenic diseases.

As the scientific community continues to explore structure-activity relationships (SAR) for this compound, computational modeling and high-throughput screening are being employed to identify derivative compounds with enhanced efficacy. The integration of AI-driven drug discovery platforms has further accelerated research on 5-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidine-1-carbonyl}-1,2-dihydropyridin-2-one, highlighting its relevance in modern pharmacochemistry. With ongoing studies, this molecule may soon transition from bench to bedside, offering new hope for patients worldwide.